2-(Ethoxymethyl)-4,4-difluoropyrrolidine-1-carboximidamide
Overview
Description
2-(Ethoxymethyl)-4,4-difluoropyrrolidine-1-carboximidamide is a useful research compound. Its molecular formula is C8H15F2N3O and its molecular weight is 207.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Novel Pyrimidines Synthesis
Research has demonstrated the utility of compounds structurally related to 2-(Ethoxymethyl)-4,4-difluoropyrrolidine-1-carboximidamide in synthesizing novel pyrimidines. Ethyl 2-amino-4-aryl-1,4-dihydro-6-phenylpyrimidine-5-carboxylates, under microwave irradiation and solvent-free conditions, react with 3-formylchromone or diethyl (ethoxymethylene)malonate to yield new pyrimido[1,2-a]pyrimidines, suggesting a pathway for synthesizing complex pyrimidine derivatives for various applications (Eynde et al., 2001).
Cyclization and Recyclization Reactions
Compounds with a structure related to this compound have been shown to undergo cyclization and recyclization reactions. Ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates react with 3-amino-5-hydroxypyrazole to produce novel carboxylates, demonstrating the compound's utility in synthesizing new chemical structures with potential biological activities (Goryaeva et al., 2013).
Crystal Structure Analysis
The crystal structures of compounds closely related to this compound have been determined, offering insights into their molecular configurations and potential interactions. Such analyses are crucial for understanding the chemical and physical properties of new compounds (Eya’ane Meva et al., 2017).
Synthetic Pathways to Pyrimidine Derivatives
Research on compounds structurally related to this compound has led to the development of synthetic pathways for pyrimidine derivatives. Such derivatives are synthesized under mild conditions, showcasing the versatility of these compounds in organic synthesis and the potential for developing novel therapeutic agents (Goryaeva et al., 2009).
Properties
IUPAC Name |
2-(ethoxymethyl)-4,4-difluoropyrrolidine-1-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2N3O/c1-2-14-4-6-3-8(9,10)5-13(6)7(11)12/h6H,2-5H2,1H3,(H3,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZANUDLMIVKIYSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CC(CN1C(=N)N)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
